Cas no 1217684-50-8 (cis-4-Boc-amino-piperidine-3-carboxylic acid methyl ester)

• Product Name: cis-4-Boc-amino-piperidine-3-carboxylic acid methyl ester
• CAS No: 1217684-50-8
• MF: C₁₂H₂₂N₂O₄
• MW: 258.314083576202
• MDL: MFCD09991633
• CID: 3163853
• PubChem ID: 27281837
• Update Time: 2025-08-03

cis-4-Boc-amino-piperidine-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• cis-4-Boc-amino-piperidine-3-carboxylic acid methyl ester
• cis-Methyl 4-((tert-butoxycarbonyl)amino)piperidine-3-carboxylate
• CS-0171849
• methyl (3S,4R)-4-((tert-butoxycarbonyl)amino)piperidine-3-carboxylate
• AS-37060
• DTXSID00650680
• Methyl cis-4-Boc-Aminopiperidine-3-Carboxylate
• 1217684-50-8
• cis-4-tert-Butoxycarbonylamino-piperidine-3-carboxylic acid methyl ester
• cis-Methyl4-((tert-butoxycarbonyl)amino)piperidine-3-carboxylate
• Methyl (3S,4R)-4-[(tert-butoxycarbonyl)amino]piperidine-3-carboxylate
• cis-4-Boc-aMino-piperidine-3-carboxylic acidMethyl ester
• methyl (3S,4R)-4-[(2-methylpropan-2-yl)oxycarbonylamino]piperidine-3-carboxylate
• MFCD09991633
• AKOS022172909

• MDL： MFCD09991633
• Inchi： 1S/C12H22N2O4/c1-12(2,3)18-11(16)14-9-5-6-13-7-8(9)10(15)17-4/h8-9,13H,5-7H2,1-4H3,(H,14,16)/t8-,9+/m0/s1
• InChI Key： JZMRLHYTQICGLN-DTWKUNHWSA-N
• SMILES： O(C(C)(C)C)C(N[C@@H]1CCNC[C@@H]1C(=O)OC)=O

Computed Properties

• Exact Mass: 258.15795719g/mol
• Monoisotopic Mass: 258.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• Color/Form: White to Yellow Solid

cis-4-Boc-amino-piperidine-3-carboxylic acid methyl ester Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on cis-4-Boc-amino-piperidine-3-carboxylic acid methyl ester

Recent Advances in the Application of cis-4-Boc-amino-piperidine-3-carboxylic acid methyl ester (CAS: 1217684-50-8) in Chemical Biology and Pharmaceutical Research

The compound cis-4-Boc-amino-piperidine-3-carboxylic acid methyl ester (CAS: 1217684-50-8) has recently emerged as a key building block in medicinal chemistry and drug discovery. This chiral piperidine derivative, featuring both Boc-protected amine and methyl ester functionalities, has demonstrated significant utility in the synthesis of bioactive molecules targeting various therapeutic areas. Recent literature highlights its growing importance as a versatile intermediate for constructing pharmacologically active scaffolds.

Structural analysis reveals that the cis-configuration of this compound provides unique spatial orientation of functional groups, enabling selective interactions with biological targets. The Boc-protecting group offers synthetic flexibility for subsequent transformations, while the methyl ester serves as a handle for further derivatization. These features make it particularly valuable for constructing constrained peptide mimetics and heterocyclic compounds with improved metabolic stability.

In recent synthetic applications, researchers have utilized 1217684-50-8 as a precursor for developing novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into selective PI3Kδ inhibitors, where the piperidine scaffold contributed to optimal binding conformation in the ATP-binding pocket. The methyl ester group was subsequently hydrolyzed and converted to amide derivatives showing nanomolar potency against cancer cell lines.

Another significant application appears in the development of CNS-targeting compounds. The rigid piperidine core of 1217684-50-8 has been employed to create σ receptor ligands with improved blood-brain barrier penetration. Recent preclinical data suggest these derivatives show promise for treating neuropathic pain, with the Boc group playing a crucial role in modulating receptor subtype selectivity through strategic deprotection and functionalization.

Emerging research also explores the compound's utility in PROTAC (Proteolysis Targeting Chimera) design. Its structural features enable precise positioning of E3 ligase-recruiting moieties relative to target-binding elements. A 2024 study in ACS Chemical Biology reported successful application of 1217684-50-8-derived linkers in degrading challenging oncology targets, with the methyl ester serving as a convenient point for attaching payload molecules.

The synthetic accessibility of 1217684-50-8 has been improved through recent methodological advances. A 2023 Organic Process Research & Development publication detailed an optimized large-scale preparation route featuring enantioselective hydrogenation and efficient Boc-protection steps, achieving >99% ee and 85% overall yield. This development addresses previous challenges in obtaining the cis-isomer with high optical purity.

Analytical characterization of 1217684-50-8 and its derivatives has benefited from advanced techniques. Recent applications of cryo-EM and microED have provided atomic-level insights into how piperidine-containing compounds interact with biological targets, guiding rational design of more potent analogs. These structural studies confirm the importance of the cis-configuration for optimal target engagement.

Looking forward, 1217684-50-8 continues to attract attention for emerging therapeutic applications. Current research explores its incorporation into covalent inhibitors, where the Boc-protected amine can be transformed into reactive electrophiles for targeted covalent modification. Additional studies investigate its potential in antibody-drug conjugates (ADCs) as part of the linker-payload system, leveraging the stability and functional group compatibility of this versatile building block.